2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H30N6O5/c1-26-20-19(22(32)29(23(26)33)14-18(30)25-13-16-3-2-12-34-16)17(6-7-24-20)27-8-10-28(11-9-27)21(31)15-4-5-15/h6-7,15-16H,2-5,8-14H2,1H3,(H,25,30)
• InChI Key: GUQTULYABZLEKX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NCC3CCCO3)N4CCN(CC4)C(=O)C5CC5
• Molecular Formula: C23H30N6O5
• Molecular Weight: 470.5 g/mol

Description

2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C23H30N6O5 and its molecular weight is 470.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Polyamides and Heterocyclic Compounds

Research on compounds with similar structural features to the specified chemical has led to the synthesis of polyamides containing nucleobases like theophylline and thymine. These polyamides, developed through reactions involving dimethyl methylenesuccinate followed by polycondensation with diamines, show potential for various applications due to their solubility in DMSO, formic acid, and water, depending on their composition. The molecular weight and solubility characteristics of these polyamides indicate potential use in material science and pharmaceutical formulations (Hattori & Kinoshita, 1979).

Anticancer and Anti-inflammatory Activities

Derivatives of related compounds have been evaluated for their anticancer and anti-inflammatory activities. These studies have led to the identification of compounds with significant in vitro anticancer activity against human tumor cell lines and excellent anti-inflammatory activity. Such findings highlight the potential of these compounds in the development of new therapeutic agents for cancer and inflammation-related diseases (Ghule et al., 2013).

Discovery of Clinical Candidates for Disease Treatment

The discovery of clinical candidates for the treatment of diseases involving overexpression of specific enzymes, such as ACAT-1, demonstrates the pharmaceutical application of compounds with similar structures. By enhancing aqueous solubility and oral absorption, these compounds offer promising therapeutic prospects for incurable diseases, showcasing the importance of molecular design in drug development (Shibuya et al., 2018).